molecular formula C12H2F8N2O2 B10843814 4,4'-Dihydroxyoctafluoroazobenzene

4,4'-Dihydroxyoctafluoroazobenzene

Cat. No.: B10843814
M. Wt: 358.14 g/mol
InChI Key: OLAUREFYJFRAJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,4'-Dihydroxyoctafluoroazobenzene is a fluorinated aromatic compound characterized by two hydroxyl groups at the para positions of two benzene rings linked by an azo (–N=N–) bridge. The octafluoro substitution (eight fluorine atoms) on the aromatic rings enhances its electronegativity, thermal stability, and resistance to oxidation. This compound has demonstrated significant applications in two domains:

  • Analytical Chemistry: It serves as a superior matrix in matrix-assisted laser desorption/ionization mass spectrometry (MALDI-MS), outperforming conventional matrices (e.g., dithranol, HABA) in signal-to-noise ratios and high-molecular-weight analyte detection .

Properties

Molecular Formula

C12H2F8N2O2

Molecular Weight

358.14 g/mol

IUPAC Name

2,3,5,6-tetrafluoro-4-[(2,3,5,6-tetrafluoro-4-hydroxyphenyl)diazenyl]phenol

InChI

InChI=1S/C12H2F8N2O2/c13-1-5(17)11(23)6(18)2(14)9(1)21-22-10-3(15)7(19)12(24)8(20)4(10)16/h23-24H

InChI Key

OLAUREFYJFRAJD-UHFFFAOYSA-N

Canonical SMILES

C1(=C(C(=C(C(=C1F)F)O)F)F)N=NC2=C(C(=C(C(=C2F)F)O)F)F

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Fluorinated Analogues

a. 4-Hydroxynonafluoroazobenzene (Compound 1)
  • Structure : Contains a single hydroxyl group and nine fluorine atoms.
  • Activity :
    • Inhibits 17α-hydroxylase-C17,20-lyase (IC₅₀ = 30 µM) and 5α-reductase (Ki = 10 µM) .
    • Less potent than 4,4'-dihydroxyoctafluoroazobenzene (Ki = 4 µM for 5α-reductase) due to fewer hydroxyl groups and differing fluorine substitution.
  • pH Sensitivity : Activity decreases at higher pH (IC₅₀ = 14 µM at pH 7.4 vs. 2 µM at pH 6.6) .
b. 2-Hydroxynonafluoroazobenzene (Compound 2)
  • Structure : Hydroxyl group at the ortho position and nine fluorine atoms.
  • Activity :
    • Converts spontaneously into octafluorodibenz[b,f][1,4,5]oxadiazepine (6) , complicating its inhibitory profile.
    • Moderate inhibition of lyase (IC₅₀ = 16 µM) and hydroxylase (IC₅₀ = 63 µM) .
c. 4,4'-Difluorobenzophenone
  • Structure: Fluorinated benzophenone derivative lacking hydroxyl and azo groups.
  • Applications : Primarily used in polymer synthesis and materials science.
  • Safety : Classified as hazardous (6.1D) but lacks enzymatic inhibition activity .

Non-Fluorinated Analogues

a. 4,4'-Dihydroxyazobenzene
  • Structure : Similar azo-linked dihydroxybenzene but without fluorine substitution.
  • Applications : Studied for glycosylation reactions and photoresponsive materials.
  • Comparison : Lacks the enhanced thermal stability and enzyme-binding affinity conferred by fluorination .
b. 4,4'-Dihydroxybenzophenone
  • Structure : Ketone group instead of azo linkage.
  • Applications : UV stabilizer in plastics, reference standard in pharmacological research.
  • Enzymatic Activity: No reported inhibition of androgen biosynthesis enzymes, highlighting the critical role of the azo group in 4,4'-dihydroxyoctafluoroazobenzene’s bioactivity .

Structural Derivatives with Modified Functional Groups

a. 4,4'-Diaminodiphenylethane (dadpe)
  • Structure: Ethane-linked diaminodiphenyl with conformational flexibility.
  • Applications : Used in synthesizing coordination polymers but lacks fluorination or hydroxyl groups.
  • Comparison : Demonstrates the importance of hydroxyl and fluorine substituents in enzyme inhibition and MALDI-MS performance .
b. Caffeic Acid (3,4-Dihydroxybenzeneacrylic Acid)
  • Structure: Phenolic acid with conjugated double bond.
  • Applications : Antioxidant in food/cosmetics; unrelated to fluorinated azo compounds in mechanism or use .

Key Data Tables

Table 1: Enzymatic Inhibition Profiles

Compound Target Enzyme IC₅₀/Ki (µM) pH Dependency (IC₅₀ at pH 6.6 vs. 7.4)
4,4'-Dihydroxyoctafluoroazobenzene 5α-Reductase (SRD5A2) Ki = 4 0.8 vs. 5
4-Hydroxynonafluoroazobenzene 5α-Reductase Ki = 10 2 vs. 14
2-Hydroxynonafluoroazobenzene Lyase IC₅₀ = 16 Not reported

Table 2: Physicochemical and Functional Comparisons

Compound Fluorine Atoms Hydroxyl Groups Key Applications
4,4'-Dihydroxyoctafluoroazobenzene 8 2 Enzyme inhibition, MALDI-MS matrix
4,4'-Dihydroxyazobenzene 0 2 Glycosylation studies
4,4'-Difluorobenzophenone 2 0 Polymer synthesis

Mechanistic Insights

  • Fluorination : Enhances electronegativity and metabolic stability, improving enzyme-binding affinity and MALDI-MS performance.
  • Hydroxyl Groups : Critical for hydrogen bonding with enzyme active sites (e.g., 5α-reductase) .
  • Azo Bridge : Facilitates π-π stacking in MALDI-MS and photoresponsive behavior, absent in ketone or ethane-linked analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.